Cas no 489446-72-2 (Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate)

• Product Name: Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• CAS No: 489446-72-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD02259729
• CID: 2651760
• PubChem ID: 18453395
• Update Time: 2025-06-11

Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,3R)-rel-
• methyl (1R,3R)-3-[[(tert-butoxy)carbonyl]amino]cyclopentane-1-carboxylate
• Methyl (1r,3r)-3-([(tert-butoxy)carbonyl]amino)cyclopentane-1-carboxylate
• trans-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• (1R,3R)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• ZZGMD
• (1R,3R)-3-tert-Butoxycarbonylamino-cyclopentanecarboxylic acid methyl ester
• (1R,3R)-Methyl3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• METHYL (1R,3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPENTANE-1-CARBOXYLATE
• methyl (1R,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• CS-0049310
• CS-0368676
• methyl (1R,3R)-rel-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• METHYL (1R,3R)-REL-3-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOPENTANE-1-CARBOXYLATE
• Methyl (1R,3R)-3-(Boc-amino)cyclopentane-1-carboxylate
• 489446-72-2
• METHYL (1R,3R)-3-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOPENTANE-1-CARBOXYLATE
• SCHEMBL3906313
• P16716
• ZZGMDDXYOHHJMT-RKDXNWHRSA-N
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1R,3R)-
• MFCD02259729
• 862700-37-6
• MFCD27977593
• PS-1013
• rel-(1R,3R)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• P16223
• AKOS016340729
• Methyl (1R,3R)-rel-3-{[(t-butoxy)carbonyl]aminocyclopentane-1-carboxylate
• Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate

• MDL： MFCD02259729
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key： ZZGMDDXYOHHJMT-RKDXNWHRSA-N
• SMILES： O(C)C([C@@H]1CC[C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 1.7

Additional information on Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate

Comprehensive Overview of Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 489446-72-2)

Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 489446-72-2) is a chiral cyclopentane derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and methyl ester functionality, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific structure (1R,3R configuration) makes it valuable for asymmetric synthesis, particularly in the design of protease inhibitors and peptidomimetics.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like Methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate. Researchers frequently search for "Boc-protected amino cyclopentane derivatives" or "chiral methyl ester applications in APIs," reflecting its relevance in modern medicinal chemistry. The compound’s stability under acidic conditions (due to the Boc group) and its compatibility with peptide coupling reagents align with industry needs for scalable intermediates.

From a synthetic perspective, this compound’s cyclopentane backbone offers conformational rigidity, a feature increasingly explored in fragment-based drug design (FBDD). Its methyl ester moiety allows further derivatization via hydrolysis or transesterification, enabling diverse downstream applications. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly employed to verify its enantiomeric purity, a key concern for regulatory compliance in pharmaceutical manufacturing.

Environmental and safety considerations are also pivotal. Unlike volatile or hazardous reagents, Methyl (1R,3R)-3-Boc-amino cyclopentane carboxylate exhibits low toxicity profiles in standard handling protocols, making it suitable for green chemistry initiatives. Queries like "sustainable chiral synthesis" or "Boc deprotection alternatives" often intersect with discussions about this compound’s utility.

In summary, CAS No. 489446-72-2 represents a versatile scaffold bridging academic research and industrial applications. Its role in peptide mimetics, catalysis, and stereoselective synthesis ensures sustained interest, while its compatibility with automated synthesis platforms positions it as a future-proof solution for high-throughput drug discovery.